6-(2-chloro-6-fluorobenzyl)-3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 6-[(2-chloro-6-fluorophenyl)methyl]-3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C19H15ClFN5O2/c1-2-28-13-8-6-12(7-9-13)26-18-17(23-24-26)19(27)25(11-22-18)10-14-15(20)4-3-5-16(14)21/h3-9,11H,2,10H2,1H3
• InChI Key: WWDUJIOZYNMYCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=O)N(C=N3)CC4=C(C=CC=C4Cl)F)N=N2
• Molecular Formula: C19H15ClFN5O2
• Molecular Weight: 399.8 g/mol

Description

6-(2-chloro-6-fluorobenzyl)-3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C19H15ClFN5O2 and its molecular weight is 399.81. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Pyrimidine Derivatives: Compounds with a pyrimidine structure, similar to the compound , have been synthesized and evaluated for their antibacterial activity against a range of gram-positive and gram-negative bacteria. For instance, derivatives have shown inhibitory effects on strains such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa (Lahmidi et al., 2019).

Anticonvulsant and Antidepressant Activities

• Pyrimidine and Triazole Analogues: Research into pyrido[2,3-d]pyrimidine derivatives, which share a structural resemblance to the given compound, indicates potential anticonvulsant and antidepressant activities. Some synthesized compounds have exhibited significant pharmacological effects in models for maximal electroshock test, forced swimming test, and tail suspension test in mice, showing promise as treatments for conditions such as epilepsy and depression (Zhang et al., 2016).

Anticancer Properties

• Triazolopyrimidines as Anticancer Agents: A series of triazolopyrimidines, structurally related to the target compound, have been identified as anticancer agents with a unique mechanism of action. These compounds have been shown to promote tubulin polymerization in vitro, offering a novel approach to cancer therapy by inhibiting the binding of vincas to tubulin, thereby overcoming resistance attributed to several multidrug resistance transporter proteins (Zhang et al., 2007).

Antimicrobial and Antifungal Activities

• Thiazolo and Triazolo Derivatives: Novel synthetic pathways have been developed for thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine derivatives, demonstrating significant antimicrobial and antifungal activities against a broad spectrum of pathogens. These compounds highlight the potential of triazolo and thiazolo derivatives in developing new antimicrobial agents (Suresh et al., 2016).